molecular formula C12H16O3 B1628213 3-Tert-butyl-2-methoxybenzoic acid CAS No. 60772-81-8

3-Tert-butyl-2-methoxybenzoic acid

Cat. No.: B1628213
CAS No.: 60772-81-8
M. Wt: 208.25 g/mol
InChI Key: OYIWOKUBVZPUOS-UHFFFAOYSA-N
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Description

3-Tert-butyl-2-methoxybenzoic acid is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

60772-81-8

Molecular Formula

C12H16O3

Molecular Weight

208.25 g/mol

IUPAC Name

3-tert-butyl-2-methoxybenzoic acid

InChI

InChI=1S/C12H16O3/c1-12(2,3)9-7-5-6-8(11(13)14)10(9)15-4/h5-7H,1-4H3,(H,13,14)

InChI Key

OYIWOKUBVZPUOS-UHFFFAOYSA-N

SMILES

CC(C)(C)C1=CC=CC(=C1OC)C(=O)O

Canonical SMILES

CC(C)(C)C1=CC=CC(=C1OC)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 0.01 mole of 3-t-butyl-2-methoxytoluene, 0.01 mole of potassium permanganate, and 100 ml. of 1 N sodium hydroxide solution is heated to reflux and another 0.01 mole of potassium permanganate is added each hour until a total of 0.05 mole has been added (4 hours). After another 2 hours of reflux the unreacted starting material is steam distilled. Ethanol is added to the residue to decompose excess permanganate and mixture is filtered hot. Acidification with sulfuric acid of the filtrate causes precipitation of the product which is collected, washed with water and dried to give 3-t-butyl-2-methoxybenzoic acid.
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